Cas no 94840-08-1 (2,3-O-Isopropylidene-L-gulonolactone)

2,3-O-Isopropylidene-L-gulonolactone Properties

Names and Identifiers

• 2,3-O-Isopropylidene-L-gulonolactone
• 2,3-O-ISOPROPYLIDENE-L-GULONO-1,4-LACTONE
• 2,3-DIFLUORO-6-AMINOTOLUENE
• 2,3-O-(1-Methylethylidene)-L-gulonic Acid
• A-Lactone
• (3AS,6R,6aS)-6-((S)-1,2-dihydroxyethyl)-2,2-dimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one
• SCHEMBL4131205
• 2,3-O-Isopropylidene-L-gulonicacid-1,4-lactone
• (3aS,6R,6aS)-6-[(1S)-1,2-dihydroxyethyl]-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one
• 94840-08-1
• CS-0458196
• (3As,6R,6aS)-6-[(1S)-1,2-dihydroxyethyl]-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one
• 2,3-O-Isopropylidene-L-gulonic acid-1,4-lactone
• (3AS,6R,6AS)-6-[(1S)-1,2-DIHYDROXYETHYL]-2,2-DIMETHYL-DIHYDRO-3AH-FURO[3,4-D][1,3]DIOXOL-4-ONE
• 2,3-O-(1-Methylethylidene)-L-gulonic Acid gamma-Lactone; 2,3-O-Isopropylidene-L-gulono-1,4-lactone;
• L-Gulonic acid, 2,3-O-(1-methylethylidene)-, g-lactone
• +Expand

• InChIKey： SSSBRIPVSPUGBC-VZFHVOOUSA-N
• Inchi： InChI=1S/C9H14O6/c1-9(2)14-6-5(4(11)3-10)13-8(12)7(6)15-9/h4-7,10-11H,3H2,1-2H3/t4-,5+,6-,7-/m0/s1
• SMILES： CC1(OC2C(O1)C(=O)OC2C(CO)O)C

Computed Properties

• Exact Mass: 218.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 218.07903816g/mol
• Heavy Atom Count: 15
• Complexity: 276
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• LogP: -1.21490
• PSA: 85.22000
• Melting Point: 149-152°C
• Solubility: Acetone (Slightly), Methanol (Slightly), Water (Slightly)